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Compound of Interest

Compound Name: 2,4,6-Trimethyloctane

Cat. No.: B14541339

An In-depth Technical Guide to 2,4,6-
Trimethyloctane

This technical guide provides a comprehensive overview of the chemical properties and
structure of 2,4,6-trimethyloctane, tailored for researchers, scientists, and professionals in
drug development.

Chemical Structure and Identification

2,4,6-Trimethyloctane is a branched alkane, a saturated hydrocarbon. Its structure consists of
an eight-carbon chain (octane) with three methyl group substituents at positions 2, 4, and 6.

IUPAC Name: 2,4,6-trimethyloctane[1] Molecular Formula: C11H24[1][2][3][4][5][6] CAS
Registry Number: 62016-37-9[2][3][5]

The molecule contains two chiral centers at positions 4 and 6, meaning it can exist as multiple
stereoisomers. One specific stereoisomer is (4S,6R)-2,4,6-trimethyloctane.[7]

SMILES (Simplified Molecular-Input Line-Entry System): CCC(C)CC(C)CC(C)C[1][3][4][6] InChl
(International Chemical Identifier): INChl=1S/C11H24/c1-6-10(4)8-11(5)7-9(2)3/h9-11H,6-
8H2,1-5H3[4][5][6] InChIKey: XHNIFDXYGLPJLP-UHFFFAOY SA-N[4][5]

A 2D representation of the chemical structure of 2,4,6-trimethyloctane is provided in the
diagram below.
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Caption: 2D structure of 2,4,6-Trimethyloctane.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,4,6-trimethyloctane.

Property Value Source
Molecular Weight 156.31 g/mol [1112][3]
Monoisotopic Mass 156.1878 Da [4]
- ) 171.00to 173.00 °C @ 760.00
Boiling Point [2]
mm Hg
Flash Point 126.00 °F (52.22 °C) TCC [2]
1.793000 mmHg @ 25.00 °C
Vapor Pressure [2]
(est.)
logP (o/w) 6.048 (est.) [2]
XLogP3-AA 53 [3]
Appearance Colorless clear liquid (est.) [2]
Water Solubility 0.3966 mg/L @ 25 °C (est.) [2]
Solubility in Alcohol Soluble [2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
For 2,4,6-trimethyloctane, various spectral information is available:

e Mass Spectrometry (GC-MS): Data is available through the NIST Mass Spectrometry Data
Center.[1][5][8]

¢ 13C NMR Spectra: Available from sources such as SpectraBase.[1][3]

« Infrared (IR) Spectra: Vapor phase IR spectra are also available.[1][8]
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Experimental Protocols & Reactions

While specific, detailed experimental protocols for the synthesis of 2,4,6-trimethyloctane were
not readily available in the searched literature, related isomers can be synthesized through
methods like catalytic alkylation. For instance, 2,4,7-trimethyloctane can be prepared via the
Friedel-Crafts alkylation of octane with methyl chloride using an aluminum chloride catalyst.[9]

Branched alkanes like 2,4,6-trimethyloctane can undergo typical alkane reactions such as:
» Oxidation: Leading to the formation of alcohols, aldehydes, or carboxylic acids.[9]
e Reduction: Involving the removal of oxygen or addition of hydrogen.[9]

o Substitution: Such as halogenation where hydrogen atoms are replaced by halogens.[9]

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification and characterization of

a known compound like 2,4,6-trimethyloctane.
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Caption: Workflow for compound identification.
Applications and Research Interest
2,4,6-Trimethyloctane and its isomers are of interest in various fields:

e Fuel Science: As a branched alkane, it has properties that can be relevant for fuel blending.
For example, the related isomer 2,4,7-trimethyloctane has been studied as a potential
component for diesel fuel.[9]

o Chemical Reference: It can be used as a reference compound in the study of hydrocarbon
structures and reactions.[9]
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» Biological Studies: It may be used in studies related to lipid metabolism and the effects of
branched hydrocarbons on biological membranes.[9]

 Industrial Applications: Potential use in the formulation of lubricants and as a component in
fuel additives.[9]

This guide provides a foundational understanding of 2,4,6-trimethyloctane. For more specific
applications and in-depth research, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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